Cas no 2640903-85-9 (2-[4-(5-ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole)

• Product Name: 2-[4-(5-ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole
• CAS No: 2640903-85-9
• MF: C₁₉H₂₂FN₅O
• MW: 355.409286975861
• CID: 5317944
• PubChem ID: 155799088
• Update Time: 2025-05-20

2-[4-(5-ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• AKOS040729503
• 2-[4-(5-ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole
• 2640903-85-9
• F6788-1153
• 2-[4-(5-Ethyl-2,6-dimethyl-4-pyrimidinyl)-1-piperazinyl]-6-fluorobenzoxazole

• Inchi： 1S/C19H22FN5O/c1-4-15-12(2)21-13(3)22-18(15)24-7-9-25(10-8-24)19-23-16-6-5-14(20)11-17(16)26-19/h5-6,11H,4,7-10H2,1-3H3
• InChI Key： VJVICOAQMFWXSI-UHFFFAOYSA-N
• SMILES： O1C2=CC(F)=CC=C2N=C1N1CCN(C2C(CC)=C(C)N=C(C)N=2)CC1

Computed Properties

• Exact Mass: 355.18083850g/mol
• Monoisotopic Mass: 355.18083850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.255±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 522.5±60.0 °C(Predicted)
• pka: 8.91±0.50(Predicted)

Additional information on 2-[4-(5-ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole

2-[4-(5-Ethyl-2,6-Dimethylpyrimidin-4-yl)Piperazin-1-yl]-6-Fluoro-1,3-Benzoxazole: A Comprehensive Overview

The compound 2-[4-(5-Ethyl-2,6-Dimethylpyrimidin-4-yl)Piperazin-1-yl]-6-Fluoro-1,3-Benzoxazole, identified by the CAS number 2640903859, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and structural versatility. The molecule's structure is characterized by a benzoxazole ring system fused with a piperazine moiety and substituted with a pyrimidine group, making it a unique candidate for various pharmacological applications.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like this one in targeting specific biological pathways. The presence of the piperazine ring, a six-membered amine-containing structure, contributes to the compound's ability to interact with protein targets through hydrogen bonding and other non-covalent interactions. The pyrimidine moiety, on the other hand, adds electron-withdrawing properties that can enhance the compound's stability and bioavailability. Furthermore, the fluorine substituent at position 6 of the benzoxazole ring introduces additional electronic effects that can modulate the compound's activity and selectivity.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several kinases, making it a valuable lead for developing targeted therapies. Its ability to selectively inhibit specific kinases without affecting other cellular processes underscores its potential as a precision medicine agent.

In addition to its kinase inhibitory properties, this compound has shown promise in neuroprotective applications. Research indicates that it may exert protective effects against neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease by modulating oxidative stress and inflammation. The benzoxazole core of the molecule is known to possess antioxidant properties, which could contribute to its neuroprotective effects. These findings suggest that the compound could serve as a basis for developing novel therapeutics aimed at preserving neuronal function and reducing disease progression.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the piperazine ring through reductive amination and the incorporation of the pyrimidine group via nucleophilic substitution reactions. The fluorination at position 6 is achieved through electrophilic substitution using appropriate fluorinating agents. The overall synthesis strategy emphasizes high yields and excellent stereochemical control, ensuring that the final product meets rigorous quality standards required for pharmaceutical applications.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure, conformational flexibility, and stability under various conditions. Such information is crucial for understanding how the compound interacts with biological targets and for optimizing its pharmacokinetic properties.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacokinetic profile to enhance its bioavailability and reduce potential toxicity. Efforts are also underway to investigate its mechanism of action in greater depth, particularly in relation to its effects on cellular signaling pathways and its interaction with key protein targets. Collaborative studies with academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical development.

In conclusion, 2-[4-(5-Ethyl-2,6-Dimethylpyrimidin-4-yl)Piperazin-1-yl]-6-Fluoro-1,3-Benzoxazole represents a cutting-edge advancement in medicinal chemistry with broad implications for drug discovery. Its unique structural features, coupled with its demonstrated biological activities, position it as a compelling candidate for addressing unmet medical needs across multiple therapeutic areas. As research continues to unfold, this compound has the potential to make significant contributions to both academic science and industrial drug development.